![molecular formula C22H26ClN3O3 B6499561 N'-(3-chloro-4-methylphenyl)-N-[3-(2-phenylmorpholin-4-yl)propyl]ethanediamide CAS No. 954084-84-5](/img/structure/B6499561.png)
N'-(3-chloro-4-methylphenyl)-N-[3-(2-phenylmorpholin-4-yl)propyl]ethanediamide
Description
N-(3-chloro-4-methylphenyl)-N-[3-(2-phenylmorpholin-4-yl)propyl]ethanediamide, or 3-Chloro-4-methylphenyl N-((3-((2-phenylmorpholin-4-yl)propyl)amino)ethyl)benzamide, is a synthetic compound that has been used in a variety of scientific research applications. It is a small molecule that is structurally related to a number of other compounds, including some drugs. It has been studied for its potential to act as a ligand for certain receptors and for its ability to bind to a variety of other molecules. The compound has also been investigated for its potential to modulate various biochemical and physiological processes.
Scientific Research Applications
Quantum Technologies and Fundamental Research
Quantum mechanics, despite its apparent irrationality, underpins modern technologies. As we celebrate the International Year of Quantum Science and Technology, it’s essential to recognize F5024-0161’s potential in quantum applications. Researchers at CERN, the world’s largest particle physics lab, are exploring quantum technologies. F5024-0161 could contribute to quantum computing, quantum state sensors, and time synchronization protocols .
Seed Preservation and Agriculture
The EU-funded INCREASE project has made significant strides in seed preservation. F5024-0161’s unique properties may enhance seed storage methods, ensuring long-term viability. By empowering civil society and citizens, this compound could revolutionize seed banks and agricultural practices, especially in rural areas .
Medicinal and Ethnopharmacological Applications
F5024-0161’s historical context and therapeutic properties merit attention. In-depth reviews highlight its significance in traditional and contemporary medicine. Researchers explore its potential in treating various ailments, including cancer, inflammation, and infectious diseases. Ethnopharmacological studies shed light on its traditional uses across cultures .
properties
IUPAC Name |
N'-(3-chloro-4-methylphenyl)-N-[3-(2-phenylmorpholin-4-yl)propyl]oxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26ClN3O3/c1-16-8-9-18(14-19(16)23)25-22(28)21(27)24-10-5-11-26-12-13-29-20(15-26)17-6-3-2-4-7-17/h2-4,6-9,14,20H,5,10-13,15H2,1H3,(H,24,27)(H,25,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SCQLSVAJRYDKOH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C(=O)NCCCN2CCOC(C2)C3=CC=CC=C3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26ClN3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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